2-Methyl-1-phenyl-5-(4-propan-2-ylphenyl)pyrrole

• IUPAC Name: 2-methyl-1-phenyl-5-(4-propan-2-ylphenyl)pyrrole
• InChI: InChI=1S/C20H21N/c1-15(2)17-10-12-18(13-11-17)20-14-9-16(3)21(20)19-7-5-4-6-8-19/h4-15H,1-3H3
• InChI Key: QIFMSDUVPSKURM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C20H21N
• Molecular Weight: 275.4 g/mol

Description

Pyrrole is a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds. Pyrrole containing analogs are considered as a potential source of biologically active compounds that contain a significant set of advantageous properties and can be found in many natural products.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the reaction of azido compounds with diketones, catalyzed by metal salts in water. A method was developed to synthesize a novel pyrrole ring containing an azepine skeleton.

Molecular Structure Analysis

The molecular structure of pyrrole derivatives is based on the pyrrole ring system, which can be substituted with various functional groups to form more active compounds.

Chemical Reactions Analysis

The chemical reactions involving pyrrole derivatives often involve the formation of new bonds and the introduction of new functional groups. These reactions can be catalyzed by various catalysts and can lead to the formation of a wide range of biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrole derivatives depend on their specific structure and the functional groups they contain.

Mechanism of Action

The mechanism of action of pyrrole derivatives is diverse and depends on the specific compound and its biological target. Many pyrrole derivatives are known to have biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial, and many more.

Safety and Hazards

The safety and hazards associated with pyrrole derivatives depend on the specific compound and its properties. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

Due to the diversity of pyrrole derivatives in the therapeutic response profile, many researchers have been working to explore this skeleton to its maximum potential against several diseases or disorders. Future research will likely continue to explore the synthesis and biological activity of new pyrrole derivatives.